Cas no 77484-99-2 (Methyl 4H-Furo3,2-bpyrrole-5-carboxylate)

• Product Name: Methyl 4H-Furo3,2-bpyrrole-5-carboxylate
• CAS No: 77484-99-2
• MF: C₈H₇NO₃
• MW: 165.146082162857
• MDL: MFCD06797487
• CID: 562922
• PubChem ID: 5082263
• Update Time: 2025-10-30

Methyl 4H-Furo3,2-bpyrrole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4H-furo[3,2-b]pyrrole-5-carboxylate
• 4H-Furo[3,2-b]pyrrole-5-carboxylic acid methyl ester
• 4H-Furo[3,2-b]pyrrole-5-carboxylic acid methylester
• AKOS000678658
• MFCD06797487
• AS-5467
• A865221
• methyl 4~{H}-furo[3,2-b]pyrrole-5-carboxylate
• Z1201623837
• FT-0682784
• J-522352
• F4E
• CS-0308336
• 4H-Furo[3,2-b]pyrrole-5-carboxylic acid, methyl ester
• EN300-116064
• CHEMBL4247887
• SCHEMBL989408
• DTXSID40408147
• 77484-99-2
• STK894048
• BBL012140
• Methyl 4H-Furo3,2-bpyrrole-5-carboxylate

• MDL： MFCD06797487
• Inchi： 1S/C8H7NO3/c1-11-8(10)6-4-7-5(9-6)2-3-12-7/h2-4,9H,1H3
• InChI Key： LIIJOCBTGRORSY-UHFFFAOYSA-N
• SMILES： O1C=CC2=C1C=C(C(=O)OC)N2

Computed Properties

• Exact Mass: 165.04300
• Monoisotopic Mass: 165.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1.4
• Topological Polar Surface Area: 55.2Ų

Experimental Properties

• Density: 1.347
• Melting Point: 139 °C
• Boiling Point: 286.363 ℃ at 760 mmHg
• Flash Point: 127 °C
• Refractive Index: 1.612
• PSA: 55.23000
• LogP: 1.54750

Methyl 4H-Furo3,2-bpyrrole-5-carboxylate Security Information

• Hazard Statement： Harmful
• HazardClass：IRRITANT

Additional information on Methyl 4H-Furo3,2-bpyrrole-5-carboxylate

Methyl 4H-Furo[3,2-bpyrrole-5-carboxylate] (CAS No. 77484-99-2): A Comprehensive Overview in Modern Chemical Research

Methyl 4H-Furo[3,2-bpyrrole-5-carboxylate] (CAS No. 77484-99-2) is a heterocyclic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound belongs to the class of furo[3,2-bpyrrole] derivatives, which are known for their diverse biological activities and utility in the development of novel therapeutic agents.

The molecular structure of Methyl 4H-Furo[3,2-bpyrrole-5-carboxylate] consists of a fused bicyclic system comprising a furan ring and a pyrrole ring, connected at the 3-position of the furan ring and the 2-position of the pyrrole ring. The presence of a carboxylate group at the 5-position of the furan ring introduces a polar functional moiety, enhancing its solubility in polar solvents and facilitating interactions with biological targets. This structural feature makes it an attractive candidate for further exploration in drug discovery and material science.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their prevalence in natural products and their potential as pharmacophores. Furo[3,2-bpyrrole] derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. For instance, studies have shown that certain derivatives of this class exhibit significant activity against various cancer cell lines by inhibiting key enzymes involved in cell proliferation and survival.

One of the most compelling aspects of Methyl 4H-Furo[3,2-bpyrrole-5-carboxylate] is its versatility in chemical modifications. The carboxylate group provides a handle for further functionalization through esterification, amidation, or coupling reactions, allowing researchers to tailor its properties for specific applications. This flexibility has enabled the synthesis of numerous analogs with enhanced bioactivity and improved pharmacokinetic profiles.

The synthesis of Methyl 4H-Furo[3,2-bpyrrole-5-carboxylate] typically involves multi-step organic transformations starting from readily available precursors. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions have been employed to construct the fused bicyclic system efficiently. These methods not only improve yield but also minimize byproduct formation, making the process more sustainable and environmentally friendly.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of Methyl 4H-Furo[3,2-bpyrrole-5-carboxylate]. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers design more effective derivatives. These simulations have revealed that the compound can bind to specific pockets on enzymes and receptors, modulating their activity and potentially leading to therapeutic benefits.

In addition to its pharmaceutical applications, Methyl 4H-Furo[3,2-bpyrrole-5-carboxylate] has shown promise in material science. Its unique electronic properties make it suitable for use in organic semiconductors and light-emitting diodes (OLEDs). Researchers have explored its potential as a building block for designing novel materials with enhanced optoelectronic characteristics.

The safety profile of Methyl 4H-Furo[3,2-bpyrrole-5-carboxylate] is another critical aspect that has been thoroughly investigated. Preliminary toxicology studies indicate that the compound is well-tolerated at moderate doses, suggesting its potential for safe use in both laboratory settings and clinical applications. However, further studies are needed to fully assess its long-term effects and potential side effects.

The future direction of research on Methyl 4H-Furo[3,2-bpyrrole-5-carboxylate] is likely to focus on expanding its applications and optimizing its properties. Efforts are underway to develop new synthetic routes that are more efficient and scalable, ensuring a steady supply of high-quality material for research purposes. Additionally, collaborations between academia and industry are expected to accelerate the translation of laboratory findings into practical applications.

In conclusion, Methyl 4H-Furo[3,2-bpyrrole-5-carboxylate] (CAS No. 77484-99-2) is a multifaceted compound with significant potential in chemical research. Its unique structure, coupled with its versatility in chemical modifications and promising biological activities, makes it a valuable asset in drug discovery and material science. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.